4-(2,4-Dimethoxyphenyl)benzaldehyde
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Description
4-(2,4-Dimethoxyphenyl)benzaldehyde is a benzaldehyde derivative featuring a phenyl ring substituted with two methoxy (-OCH₃) groups at the 2- and 4-positions, attached to the para position of the benzaldehyde core. This structure confers unique electronic and steric properties due to the electron-donating nature of methoxy groups, which enhance resonance stabilization and influence reactivity in electrophilic substitution or condensation reactions.
Properties
CAS No. |
728919-17-3 |
|---|---|
Molecular Formula |
C15H14O3 |
Molecular Weight |
242.27 g/mol |
IUPAC Name |
4-(2,4-dimethoxyphenyl)benzaldehyde |
InChI |
InChI=1S/C15H14O3/c1-17-13-7-8-14(15(9-13)18-2)12-5-3-11(10-16)4-6-12/h3-10H,1-2H3 |
InChI Key |
BAATVOBGWPDKKJ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)C2=CC=C(C=C2)C=O)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC=C(C=C2)C=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 4-(2,4-Dimethoxyphenyl)benzaldehyde with key analogues, focusing on substituent effects, synthetic utility, and applications.
4-(3,4-Dimethoxyphenyl)benzaldehyde
- Structure : Methoxy groups at the 3- and 4-positions on the phenyl ring.
- For example, Rodríguez et al.
- Applications: Primarily in bioactive quinoline synthesis, leveraging electron-rich aryl groups to modulate drug-like properties.
4-Hydroxybenzaldehyde
- Structure : A hydroxyl (-OH) group at the para position instead of methoxy.
- Key Differences: The hydroxyl group enables hydrogen bonding, enhancing solubility in polar solvents. However, it reduces electron-donating capacity compared to methoxy, making the aldehyde less reactive in nucleophilic additions.
- Applications : Used as a precursor in natural product isolation (e.g., in Pilea cavaleriei extracts) and as a building block for Schiff base ligands .
4-Methylbenzaldehyde
- Structure : A methyl (-CH₃) group at the para position.
- Key Differences : The methyl group is weakly electron-donating via hyperconjugation, resulting in lower resonance stabilization than methoxy-substituted derivatives. This compound has been employed in material science, such as modifying coal pitch to improve carbonization properties .
- Applications : Industrial applications in polymer and carbon material synthesis.
4-[4′-(N,N-Diethylamino)styryl]benzaldehyde
- Structure: A conjugated styryl group with a terminal diethylamino (-NEt₂) substituent.
- Key Differences : The extended π-system and push-pull electronic structure enable solvatochromic behavior, making it suitable for dye-doped composite glasses. Li et al. demonstrated its utility in PMMA/SiO₂ matrices for optical materials .
- Applications : Optoelectronic devices and sensors.
4-(2-Methoxyphenyl)benzaldehyde
- Structure : A single methoxy group at the 2-position on the phenyl ring.
- This compound is a key intermediate in isoxazole and biphenyl derivatives .
Comparative Data Table
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